Cas no 1806029-46-8 (2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1806029-46-8
• MF: C₆H₂ClF₄NO₂S
• MW: 263.597193241119
• CID: 4851423
• Update Time: 2025-10-20

2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF4NO2S/c7-15(13,14)6-2(4(9)10)1-3(8)5(11)12-6/h1,4H
• InChI Key： UMMLYDLPHKMPJG-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=CC(=C(N=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride

Recent Advances in the Application of 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS: 1806029-46-8) in Chemical Biology and Pharmaceutical Research

2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS: 1806029-46-8) has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing sulfonamide-based compounds, which are widely recognized for their diverse biological activities. This research brief consolidates the latest findings on the synthesis, reactivity, and applications of this compound, providing insights into its potential in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride as a versatile building block for the development of kinase inhibitors. The researchers successfully incorporated this sulfonyl chloride into a series of pyridine-based scaffolds, yielding compounds with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study emphasized the compound's high reactivity and selectivity, which facilitated efficient derivatization under mild conditions.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed novel herbicidal compositions featuring derivatives synthesized from 1806029-46-8. The patent highlights the compound's role in creating sulfonylurea analogs with improved herbicidal efficacy and reduced environmental persistence. Structural-activity relationship (SAR) studies revealed that the difluoromethyl and fluorine substitutions on the pyridine ring significantly enhance binding affinity to target enzymes in weeds.

From a synthetic chemistry perspective, advancements in the preparation of 2,3-Difluoro-5-(difluoromethyl)pyridine-6-sulfonyl chloride have been reported. A 2024 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). The new protocol addresses previous challenges in controlling the chlorosulfonation step, offering better reproducibility for industrial-scale production.

Emerging applications in bioconjugation chemistry have also been explored. Researchers at several institutions have utilized 1806029-46-8 as a reactive handle for protein labeling, capitalizing on its ability to selectively modify lysine residues under physiological conditions. This property has proven valuable in the development of antibody-drug conjugates (ADCs) and diagnostic probes, as reported in a recent Bioconjugate Chemistry publication.

Safety and handling considerations for this compound have been updated in light of new toxicological data. While maintaining its classification as a skin and eye irritant, recent studies suggest lower than previously estimated inhalation risks when proper engineering controls are implemented. These findings support its continued use in research and development settings with appropriate safety measures.

The compound's potential in CNS drug development is currently under investigation, with preliminary data showing promising blood-brain barrier penetration characteristics for certain derivatives. This application stems from the favorable physicochemical properties imparted by the difluoromethylpyridine core structure, which appears to balance lipophilicity and molecular weight effectively for neurological targets.

Future research directions are likely to focus on expanding the structural diversity accessible from this versatile intermediate, particularly exploring its use in fragment-based drug discovery and as a component of PROTACs (proteolysis targeting chimeras). The unique electronic properties of the difluoromethyl group may offer additional opportunities for tuning molecular interactions in complex biological systems.